3-Hydroxy-4,5,6,6a-tetrahydro-3ah-pyrrolo[3,4-d]isoxazole-4-carboxylic acid

• Molecular Formula: C12H16N4O8
• Molecular Weight: 344.28 g/mol
• IUPAC Name: (3aS,4R,6aS)-3-oxo-4,5,6,6a-tetrahydro-3aH-pyrrolo[3,4-d][1,2]oxazole-4-carboxylic acid;(3aR,4S,6aR)-3-oxo-4,5,6,6a-tetrahydro-3aH-pyrrolo[3,4-d][1,2]oxazole-4-carboxylic acid
• InChI: InChI=1S/2C6H8N2O4/c2*9-5-3-2(12-8-5)1-7-4(3)6(10)11/h2*2-4,7H,1H2,(H,8,9)(H,10,11)/t2*2-,3-,4-/m10/s1
• InChI Key: SKTBUVYVLORGED-ACIRMZHZSA-N
• Isomeric SMILES: C1[C@@H]2[C@H]([C@@H](N1)C(=O)O)C(=O)NO2.C1[C@H]2[C@@H]([C@H](N1)C(=O)O)C(=O)NO2
• Canonical SMILES: C1C2C(C(N1)C(=O)O)C(=O)NO2.C1C2C(C(N1)C(=O)O)C(=O)NO2

Description

Introduction to 3-Hydroxy-4,5,6,6a-tetrahydro-3aH-pyrrolo[3,4-d]isoxazole-4-carboxylic Acid

Chemical Identification and Nomenclature

The systematic identification of 3-Hydroxy-4,5,6,6a-tetrahydro-3aH-pyrrolo[3,4-d]isoxazole-4-carboxylic Acid begins with its International Union of Pure and Applied Chemistry (IUPAC) name: (3aR,4S,6aR)-3-hydroxy-4,5,6,6a-tetrahydro-3aH-pyrrolo[3,4-d]oxazole-4-carboxylic acid. This name delineates the stereochemistry at the 3a, 4, and 6a positions, critical for distinguishing it from related diastereomers. The molecular formula C₆H₈N₂O₄ confirms a compact structure housing two nitrogen atoms and four oxygen atoms, with a molecular weight of 172.14 g/mol.

Table 1: Key Identifiers of 3-Hydroxy-4,5,6,6a-tetrahydro-3aH-pyrrolo[3,4-d]isoxazole-4-carboxylic Acid

Property	Value	Source References
CAS Registry Number	227619-64-9
Molecular Formula	C₆H₈N₂O₄
Molecular Weight	172.14 g/mol
Stereochemical Descriptor	(3aR,4S,6aR)
SMILES Notation	C1[C@H]2C@@HC(=O)NO2

The stereochemistry arises from the fused bicyclic system comprising a pyrrolidine ring (five-membered, saturated nitrogen heterocycle) and an isoxazole ring (five-membered unsaturated ring with nitrogen and oxygen). The hydroxyl group at position 3 and the carboxylic acid at position 4 introduce hydrogen-bonding capacity and acidity, influencing the compound’s physicochemical behavior.

Alternative nomenclature includes the truncated name (−)-HIP-A, reflecting its role as a hydroxyproline-derived inhibitor in pharmacological studies. The “HIP” designation underscores its structural relationship to hydroxyproline, though the compound itself has not been reported as a natural product.

Historical Context in Heterocyclic Chemistry Research

The synthesis and study of 3-Hydroxy-4,5,6,6a-tetrahydro-3aH-pyrrolo[3,4-d]isoxazole-4-carboxylic Acid emerged from mid-2000s efforts to develop conformationally constrained amino acid analogs. Heterocyclic frameworks like pyrrolo-isoxazoles gained prominence due to their structural mimicry of peptide turn motifs, enabling modulation of protein-protein interactions. Early routes to such compounds relied on [3+2] cycloadditions between nitrile oxides and pyrroline derivatives, though stereocontrol remained challenging.

Table 2: Milestones in Pyrrolo-Isoxazole Chemistry Relevant to the Compound

Year	Development	Significance
2007	First asymmetric synthesis of (−)-HIP-A	Established stereocontrolled route to target
2014	Catalytic enantioselective methods for fused rings	Improved yield and optical purity
2020	Computational studies on ring puckering	Clarified conformational dynamics

The compound’s fused ring system presents unique electronic and steric features. The isoxazole moiety, with its N-O linkage, contributes to dipole moment and hydrogen-bond acceptor capacity, while the pyrrolidine ring’s saturation allows for conformational flexibility. These attributes made it a testbed for developing new catalytic asymmetric reactions, particularly those involving nitrile oxide cycloadditions to chiral enamines.

Preparation Methods

Continuous-Flow Cycloaddition Methodology

The most efficient synthesis involves a [3+2] cycloaddition reaction between methyl N-Boc-3,4-dehydro-L-proline methyl ester and ethyl chlorooximinoacetate under continuous-flow conditions. This method addresses limitations of conventional batch reactions by achieving:

• Reaction Time Reduction : From 6 days in batch systems to 10 minutes in flow
• Yield Improvement : 70% overall yield compared to 56% in traditional approaches
• Stereochemical Control : Selective formation of desired diastereomers

The reaction employs a glass column packed with potassium carbonate (K₂CO₃) heated to 90°C, with ethyl acetate as the solvent. A backpressure regulator maintains 100 psi to prevent solvent vaporization.

Table 1: Continuous-Flow Cycloaddition Parameters

Parameter	Specification
Temperature	90°C
Residence Time	10 minutes
Catalyst	K₂CO₃ (4 mmol)
Solvent System	Ethyl acetate
Pressure Regulation	100 psi backpressure

Batch Reactor Modifications

While less efficient, batch methods remain relevant for small-scale synthesis. Key modifications include:

• Use of anhydrous magnesium sulfate as water scavenger
• Strict temperature control between 0-5°C during reagent mixing
• Gradual warming to room temperature over 24 hours

Post-Cycloaddition Functionalization

Oxidation of Cycloadducts

The intermediate cycloadducts undergo RuO₂·H₂O-catalyzed oxidation in biphasic conditions:

Cycloadduct + NaIO₄ → Oxidized Intermediate

Reaction Conditions:

• 10% aqueous NaIO₄ solution
• RuO₂·H₂O (5 mol% catalyst loading)
• Ethyl acetate/water biphasic system
• 24-hour reaction at 25°C

This step introduces the critical ketone functionality while preserving the isoxazoline ring system.

Acidic Hydrolysis and Deprotection

Final conversion to the target carboxylic acid involves sequential steps:

• Boc Deprotection :

  • 30% trifluoroacetic acid in dichloromethane
  • 4-hour reaction at 25°C
  • Quantitative removal of tert-butoxycarbonyl group

• Ester Hydrolysis :

  • 1N aqueous K₂CO₃ solution
  • 16-hour stirring at 25°C
  • Acidification to pH 2 with HCl precipitates product

Chromatographic Purification Strategies

Normal-Phase Silica Chromatography

Initial purification uses cyclohexane-ethyl acetate (7:3) mobile phase:

Key Observations:

• Cycloadducts elute in order of increasing polarity
• Baseline separation requires ≥20 theoretical plates
• Recovery rates exceed 85% for major diastereomers

Preparative HPLC Optimization

Final purification employs chiral stationary phases:

HPLC Parameters:

• Column: Phenomenex Lux Amylose-2 (21.2 × 250 mm)
• Mobile Phase: n-Hexane/2-propanol (8:2)
• Flow Rate: 15 mL/min
• Detection: UV at 220 nm

Table 2: HPLC Retention Times

Compound	Retention Time (min)
Major Diastereomer	13.01
Minor Diastereomer	16.77
Oxidized Intermediate	7.51

Alternative Synthetic Approaches

Solid-Phase Synthesis

Hypothetical routes could adapt:

• Wang resin-bound proline derivatives
• Fmoc-protected amino acids for sequential coupling

Industrial-Scale Production Considerations

Continuous Manufacturing

The flow chemistry approach demonstrates scalability advantages:

• 10-fold productivity increase vs. batch processing
• Reduced catalyst consumption (0.5 eq vs. 1.2 eq in batch)
• Improved thermal management

Crystallization Optimization

Key parameters for bulk purification:

• Anti-solvent: n-Heptane/ethyl acetate (9:1)
• Cooling rate: 0.5°C/min from 50°C to 4°C
• Seed crystal loading: 1% w/w

Analytical Characterization

Spectroscopic Data

¹H NMR (300 MHz, CDCl₃):
δ 1.40 (t, J = 7.0 Hz, 3H), 3.82 (s, 3H), 4.35-4.44 (m, 2H), 4.46 (dd, J = 1.2, 10.2 Hz, 1H), 5.32 (d, J = 10.2 Hz, 1H)

13C NMR (75 MHz, CDCl₃):
δ 14.1, 47.5, 53.7, 59.7, 63.3, 85.6, 150.3, 163.5, 166.9, 170.5

Mass Spectrometry

• ESI-MS: m/z 257.1 [M+H]⁺
• High-resolution confirmation of molecular formula C₁₀H₁₂N₂O₆

Challenges and Limitations

Current synthetic approaches face several hurdles:

• Diastereomer Separation : Requires specialized chiral columns
• Oxidative Side Reactions : 15-20% yield loss during RuO₂ oxidation
• Acid Sensitivity : Isoxazoline ring degradation below pH 4

Chemical Reactions Analysis

Table 1: Cycloaddition Reaction Conditions and Outcomes

Dipolarophile	Base	Solvent	Time	Diastereomer Ratio (3a:3b)	Yield	Source
N-Benzyl-3-pyrroline	TEA	CHCl₃	18 hr	-	6%
N-Benzyl-3-pyrroline	TEA	MeCN	16 hr	1:3	38%
Nitrile oxide derivatives	NaHCO₃	AcOEt	17 hr	1:2	32%

• Mechanism : The reaction employs nitrile oxides derived from L-phenylalanine, reacting with dipolarophiles like N-benzyl-3-pyrroline to form the isoxazoline ring. Organic bases (e.g., TEA) favor π-interactions, increasing the 3aR,6aS-isomer ratio, while inorganic bases (e.g., NaHCO₃) reduce stereoselectivity due to chaotropic effects .

• Regioselectivity : Microwave-assisted methods improve reaction efficiency, achieving yields >30% with reduced time .

Biological Activity and Neurotransmitter Interactions

HIP-B exhibits targeted reactivity in neurochemical pathways:

Table 2: Biological Interaction Parameters

Target	Inhibition Type	IC₅₀	Application	Source
Excitatory amino acid transporters (EAATs)	Non-competitive	~10 μM	Neuroprotection
AMPA-Kainate receptors	Agonist	Not reported	Neurological disorder research

• Mechanism : HIP-B binds to EAATs, blocking glutamate uptake without being transported, thereby modulating synaptic glutamate levels .

• Structure-Activity : The hydroxyl and carboxylic acid groups are critical for hydrogen bonding with transporter residues, while the bicyclic framework enhances binding affinity .

Peptide Conformation Stabilization

HIP-B’s scaffold stabilizes parallel turn conformations in peptides, enabling peptidomimetic applications:

Key Findings:

• NOE Analysis : NMR studies show intramolecular hydrogen bonds between HIP-B’s hydroxyl group and adjacent amide protons in model peptides (e.g., Boc-Val-HIP-B-Leu-OMe), stabilizing β-turn-like structures .

• Thermodynamic Stability : ΔG for parallel turn conformations ranges from −1.2 to −2.8 kcal/mol, confirmed by temperature-dependent NMR experiments .

Functional Group Reactivity

The compound undergoes specific transformations due to its functional groups:

Table 3: Reactivity of Functional Groups

Group	Reaction	Conditions	Product	Application
Carboxylic acid	Esterification	Methanol/H⁺	Methyl ester	Prodrug synthesis
Hydroxyl	Oxidation	CrO₃/H₂SO₄	Ketone derivative	Enzyme inhibitor design
Isoxazole ring	Nucleophilic substitution	R-NH₂/EtOH	Ring-opened amines	Library diversification

• Electrophilic Character : The isoxazole ring’s electron-withdrawing nature facilitates nucleophilic attacks, enabling diversification into amine derivatives .

Stability and Degradation

HIP-B is stable under standard conditions but degrades under extreme pH or heat:

• Hydrolysis : The isoxazole ring undergoes hydrolysis in acidic conditions (pH < 3) to form γ-amino alcohols .

• Thermal Degradation : Decomposition occurs at >150°C, yielding pyrrolidine and CO₂.

Scientific Research Applications

Neuropharmacological Applications

1.1 Inhibition of Excitatory Amino Acid Transporters

HIP-A is a potent inhibitor of EAATs, particularly effective against glutamate transport. Research has shown that it exhibits neuroprotective properties by preventing excessive glutamate accumulation, which is associated with neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies indicate that HIP-A can inhibit glutamate uptake by approximately 150-fold compared to its enantiomers, making it a valuable tool for investigating glutamate-related pathologies .

1.2 Potential Therapeutic Uses

The neuroprotective effects of HIP-A suggest its potential therapeutic applications in treating conditions characterized by excitotoxicity. For instance:

• Ischemia : By inhibiting excessive glutamate release during ischemic events, HIP-A may help mitigate neuronal damage .
• Neurodegenerative Diseases : Its role in modulating glutamate levels positions HIP-A as a candidate for therapeutic strategies aimed at slowing the progression of diseases like amyotrophic lateral sclerosis (ALS) and multiple sclerosis (MS) .

Structural and Functional Dynamics

2.1 Molecular Modeling Studies

Molecular modeling has elucidated the structural dynamics of HIP-A and its interaction with EAATs. These studies provide insights into how the compound binds to transporter proteins and affects their functionality. The lack of certain functional groups in HIP-A compared to other inhibitors allows it to selectively target specific EAAT subtypes without affecting others .

2.2 Binding Affinity and Mechanism of Action

The binding affinity of HIP-A to EAATs has been characterized through various biochemical assays. The mechanism involves competitive inhibition where HIP-A binds to the substrate site, preventing the uptake of glutamate and thereby altering intracellular signaling pathways associated with excitotoxicity .

Table 1: Summary of Key Studies Involving 3-Hydroxy-4,5,6,6a-tetrahydro-3ah-pyrrolo[3,4-d]isoxazole-4-carboxylic acid

Study Reference	Objective	Findings
Spanswick et al., 2000	Investigate the effects on insulin secretion	HIP-A modulates insulin receptor activity through PI3-kinase pathways.
Franklin et al., 2005	Assess neuroprotective effects	Demonstrated significant reduction in neuronal death during glutamate-induced toxicity.
PMC3896240	Explore binding dynamics	Identified key residues involved in binding; highlighted differences in binding mechanisms across EAAT subtypes.

Mechanism of Action

The mechanism of action of 3-Hydroxy-4,5,6,6a-tetrahydro-3ah-pyrrolo[3,4-d]isoxazole-4-carboxylic acid involves its interaction with molecular targets such as excitatory amino acid transporters (EAATs). It preferentially inhibits reverse transport (glutamate release) compared to glutamate reuptake, thus acting as a selective inhibitor . This inhibition can protect neurons from excitotoxicity, making it a potential therapeutic agent for neuroprotection .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

Compound	IC₅₀ (Glutamate Uptake)	Key Mechanism	Selectivity/Notes	References
HIP-A	17–18 μM	Noncompetitive EAAT inhibitor; preferentially blocks reverse transport (release).	Inhibits L-glutamate-induced D-aspartate release at 1–3 μM (10× lower than uptake IC₅₀). Neuroprotective.
HIP-B	17–18 μM	Similar to HIP-A; noncompetitive EAAT inhibition.	Inhibits reverse transport at 1.2–1.6 μM; structurally differs in carboxylic acid position (C6 vs. C4).
TBOA	~15 μM	Competitive EAAT blocker; inhibits both uptake and reverse transport.	No selectivity for reverse transport; broadly inhibits EAAT subtypes.
Dihydrokainate (DHK)	~23 μM (EAAT2-specific)	Subtype-selective (EAAT2) inhibitor.	Does not inhibit reverse transport; limited neuroprotective utility.
Bicyclic γ Amino Acid	N/A	Stabilizes α-turn conformations in peptides.	Structural similarity but no EAAT activity; used in peptide engineering.

Key Findings and Differentiation

• Mechanistic Divergence from TBOA : Unlike TBOA, which blocks both uptake and release indiscriminately, HIP-A and HIP-B exhibit a concentration-dependent "window" (1–3 μM) where they selectively inhibit L-glutamate-induced reverse transport without significantly affecting uptake. This suggests independent pathways for EAAT-mediated uptake and release .
• Neuroprotective Advantage : HIP-A’s preferential inhibition of glutamate release under ischemic conditions reduces excitotoxicity, a critical feature absent in DHK and TBOA .
• Structural Insights : HIP-A and HIP-B share a bicyclic pyrrolo-isoxazole scaffold but differ in the position of the carboxylic acid group (C4 in HIP-A vs. C6 in HIP-B). This subtle difference may influence binding kinetics to EAATs .

Research Implications

• EAAT Mechanism Elucidation : HIP-A/B provide tools to study the uncoupling of EAAT uptake and release, challenging the exchange-diffusion model .
• Therapeutic Potential: HIP-A’s reverse transport inhibition offers a novel strategy for mitigating ischemic neuronal damage, with fewer off-target effects compared to broad EAAT inhibitors like TBOA .

Biological Activity

3-Hydroxy-4,5,6,6a-tetrahydro-3ah-pyrrolo[3,4-d]isoxazole-4-carboxylic acid, commonly referred to as (±)-HIP-B, is a compound of significant interest in pharmacological research due to its potential biological activities. This article explores its biological properties, mechanisms of action, and potential therapeutic applications.

• Molecular Formula : C$_6$H$_8$N$_2$O$_4$
• Molecular Weight : 172.14 g/mol
• CAS Number : 227619-65-0
• Solubility : Soluble to 20 mM in water .

(±)-HIP-B is known to interact with excitatory amino acid transporters (EAATs). It acts as a non-competitive inhibitor of these transporters, which play a crucial role in regulating synaptic glutamate levels. The inhibition of EAATs can lead to increased extracellular glutamate concentrations, influencing various neural processes and potentially contributing to neuroprotection under certain conditions .

Neuroprotective Effects

Research indicates that (±)-HIP-B exhibits neuroprotective properties. It has been studied for its potential in preventing ischemia-induced neuronal degeneration. The compound's ability to modulate glutamate levels suggests it could be beneficial in conditions where excitotoxicity is a concern, such as stroke or neurodegenerative diseases .

Case Studies

• Ischemic Models : In animal models of ischemic stroke, administration of (±)-HIP-B has shown promising results in reducing neuronal damage and improving functional outcomes. The compound's role in modulating glutamate uptake was highlighted as a critical mechanism for its neuroprotective effects.
• Neurodegenerative Diseases : Studies have suggested that (±)-HIP-B could be explored as a therapeutic agent for conditions like Alzheimer's disease and multiple sclerosis due to its capacity to influence glutamate signaling pathways .

Comparative Biological Activity

The following table summarizes the biological activities reported for (±)-HIP-B compared to other compounds with similar mechanisms:

Compound	Mechanism	Neuroprotective Activity	References
(±)-HIP-B	EAAT inhibitor	Yes
(±)-HIP-A	EAAT blocker	Yes
Memantine	NMDA receptor antagonist	Yes

Q & A

Q. What is the primary mechanism of action of 3-hydroxy-4,5,6,6a-tetrahydro-3aH-pyrrolo[3,4-d]isoxazole-4-carboxylic acid (HIP-A) in modulating excitatory amino acid transporters (EAATs)?

HIP-A is a conformationally constrained glutamate analogue that acts as a noncompetitive inhibitor of EAATs. It preferentially inhibits reverse transport (glutamate release) over glutamate reuptake, with IC₅₀ values in the low micromolar range (e.g., 17–18 μM for uptake inhibition). This dual modulation is critical in neuroprotection studies, as excessive glutamate release during ischemia contributes to excitotoxicity. Synaptosomal assays and transfected cell models (e.g., hEAAT1–3) are used to differentiate uptake and release mechanisms .

Q. How is HIP-A synthesized, and what are the key challenges in its stereochemical purity?

HIP-A is synthesized via cyclization reactions involving pyrrolo-isoxazole scaffolds. A critical challenge is achieving enantiomeric purity, as the (-)-HIP-A enantiomer is ~150-fold more potent than its (+)-counterpart in inhibiting EAATs. Chiral resolution techniques, such as enzymatic separation or chromatography, are employed to isolate active isomers. Microwave-assisted and flow-based methodologies have improved reaction efficiency compared to conventional synthesis .

Advanced Research Questions

Q. What experimental strategies are used to distinguish HIP-A’s inhibition of glutamate uptake versus reverse transport?

Two key approaches are:

• Synaptosomal assays : Preincubation of HIP-A with rat brain synaptosomes followed by radiolabeled [³H]D-aspartate release measurements under glutamate stimulation. HIP-A inhibits release at lower concentrations (IC₅₀ ~5 μM) compared to uptake inhibition (IC₅₀ ~17 μM) .
• Ischemic models : In organotypic hippocampal slices, HIP-A (10–30 μM) reduces ischemia-induced neuronal death by selectively blocking reverse transport without impairing uptake, as shown via lactate dehydrogenase (LDH) release assays .

Q. How does HIP-A’s stereochemistry influence its neuroprotective efficacy?

The (-)-HIP-A enantiomer exhibits superior neuroprotection by selectively targeting EAAT-mediated glutamate release. Enantiomer activity is validated using chiral HPLC separation and functional assays in hEAAT-transfected cells. For example, (-)-HIP-A shows 10–100-fold higher potency than (+)-HIP-A in reducing glutamate efflux in cortical cultures under oxygen-glucose deprivation .

Q. What methodological considerations are critical when assessing HIP-A’s dose-dependent neuroprotective effects?

• Dose-response windows : Lower concentrations (10–30 μM) protect against ischemia, while higher doses (100 μM) lose efficacy, likely due to off-target effects.
• Temporal factors : Preincubation time (5–30 min) significantly enhances HIP-A’s inhibition of reverse transport, suggesting time-dependent binding to EAATs .
• Model specificity : Mixed cortical cultures vs. pure neuronal cultures may yield conflicting results due to glial EAAT contributions .

Q. How can researchers optimize HIP-A’s synthesis for scalability and reproducibility?

Comparative studies show:

• Flow chemistry : Reduces reaction time (2–4 hrs vs. 24 hrs for conventional methods) and improves yield (70–80%) by enhancing mixing and temperature control .
• Microwave-assisted synthesis : Achieves higher purity (>95%) via accelerated ring-closing steps . Key parameters include solvent choice (e.g., AcOH/Zn for reduction) and purification via flash chromatography .

Q. What are the limitations of HIP-A in studying EAAT subtype specificity?

HIP-A inhibits hEAAT1–3 with similar IC₅₀ values (15–20 μM), limiting subtype selectivity. To address this, studies combine HIP-A with subtype-specific inhibitors (e.g., DHK for EAAT2) in transfected HEK293 cells. Electrophysiological assays (e.g., two-electrode voltage clamp in Xenopus oocytes) further dissect subtype contributions .

Data Contradiction Analysis

Q. Why do some studies report neuroprotection with HIP-A while others show toxicity at similar concentrations?

Discrepancies arise from:

• Experimental models : HIP-A is protective in organotypic slices (30 μM) but toxic in pure neuronal cultures (100 μM) due to differential glial buffering capacity .
• Ischemia duration : Short-term ischemia (30 min) models favor HIP-A efficacy, while prolonged models may saturate EAAT inhibition .
• Species differences : Rat vs. mouse models show variability in EAAT2 expression levels .

Tables

Q. Table 1. Key Pharmacological Properties of HIP-A

Parameter	Value/Observation	Model System	Reference
IC50 (uptake)	17–18 μM	Rat synaptosomes
IC50 (release)	5 μM	Cortical cultures
Neuroprotective range	10–30 μM	Hippocampal slices
Enantiomer potency	(-)-HIP-A > (+)-HIP-A	hEAAT1–3 cells

Q. Table 2. Synthesis Method Comparison

Method	Yield (%)	Purity (%)	Time (hrs)	Key Advantage
Conventional	60–70	85–90	24	Low equipment cost
Microwave-assisted	75–80	>95	4	Rapid cyclization
Flow chemistry	70–80	90–95	2	Scalability